Cas no 1805885-45-3 (4-Difluoromethoxy-5-fluoro-1H-benzimidazole)

• Product Name: 4-Difluoromethoxy-5-fluoro-1H-benzimidazole
• CAS No: 1805885-45-3
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4825414
• Update Time: 2025-05-23

4-Difluoromethoxy-5-fluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Difluoromethoxy-5-fluoro-1H-benzimidazole

• Inchi： 1S/C8H5F3N2O/c9-4-1-2-5-6(13-3-12-5)7(4)14-8(10)11/h1-3,8H,(H,12,13)
• InChI Key： UKJVXFUXHLZEHW-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1OC(F)F)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 2.5
• Topological Polar Surface Area: 37.9

Additional information on 4-Difluoromethoxy-5-fluoro-1H-benzimidazole

Introduction to 4-Difluoromethoxy-5-fluoro-1H-benzimidazole (CAS No. 1805885-45-3) and Its Emerging Applications in Chemical Biology

4-Difluoromethoxy-5-fluoro-1H-benzimidazole, identified by the chemical identifier CAS No. 1805885-45-3, represents a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a benzimidazole core substituted with fluorine and methoxy groups, has garnered attention due to its versatile structural framework and potential biological activities. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, making it an attractive scaffold for drug design. In recent years, the compound has been explored in various contexts, including its role as an intermediate in synthesizing bioactive molecules and its potential applications in therapeutic interventions.

The benzimidazole moiety is a well-documented pharmacophore, known for its presence in numerous pharmacologically active agents. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable component in medicinal chemistry. The introduction of fluorine atoms at the 4- and 5-positions (4-Difluoromethoxy-5-fluoro-1H-benzimidazole) further modulates its electronic properties, influencing both its reactivity and binding affinity. This modification has been strategically employed to enhance the compound's interaction with biological targets, thereby improving its efficacy as a potential therapeutic agent.

Recent advancements in computational chemistry have enabled the systematic study of 4-Difluoromethoxy-5-fluoro-1H-benzimidazole's interactions with biological systems. Molecular docking simulations have revealed that this compound can bind to various protein targets with high affinity, suggesting its potential as an inhibitor or modulator of key biological pathways. For instance, studies have indicated that derivatives of this scaffold may exhibit inhibitory activity against certain kinases, which are implicated in cancer progression. The fluorine substituents play a crucial role in stabilizing the binding interactions by participating in hydrophobic interactions and π-stacking with aromatic residues in the target proteins.

In addition to its kinase inhibition potential, 4-Difluoromethoxy-5-fluoro-1H-benzimidazole has been explored for its antimicrobial properties. The structural features of this compound allow it to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways, leading to reduced bacterial growth. Preliminary studies have demonstrated promising results against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). The fluorine atoms contribute to the compound's ability to penetrate bacterial cell membranes, enhancing its bioavailability and efficacy.

The synthesis of 4-Difluoromethoxy-5-fluoro-1H-benzimidazole involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps include the condensation of appropriately substituted benzoyl derivatives with formamidine acetate or urea derivatives under controlled conditions, followed by fluorination and methoxylation reactions. The use of advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions has further streamlined the synthesis process, enabling scalable production for research purposes.

The versatility of 4-Difluoromethoxy-5-fluoro-1H-benzimidazole as a building block for drug discovery is underscored by its ability to serve as a precursor for more complex molecules. By modifying its substituents or extending its structure through functionalization strategies, researchers can generate libraries of derivatives with tailored biological activities. This approach has been successfully applied in high-throughput screening campaigns to identify novel lead compounds for various therapeutic indications.

Future directions in the study of 4-Difluoromethoxy-5-fluoro-1H-benzimidazole may focus on optimizing its pharmacokinetic properties through structural modifications aimed at improving solubility, bioavailability, and metabolic stability. Additionally, exploring its potential in combination therapies could provide insights into synergistic effects that might enhance therapeutic outcomes. The integration of machine learning algorithms into virtual screening processes may accelerate the discovery of new applications for this compound by predicting novel binding interactions and identifying promising derivatives.

The growing interest in fluorinated heterocycles underscores their significance in modern drug discovery efforts. Compounds like 4-Difluoromethoxy-5-fluoro-1H-benzimidazole exemplify how strategic functionalization can yield molecules with enhanced biological activity and improved pharmacological profiles. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds such as this are poised to play a pivotal role in advancing medical treatments across multiple disease areas.